Cas no 135026-70-9 (3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester)

3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester structure
135026-70-9 structure
Product Name:3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
CAS No:135026-70-9
MF:C11H8ClF3O3
MW:280.627633094788
CID:2152179
PubChem ID:20064726
Update Time:2025-09-23

3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
    • 135026-70-9
    • methyl 3-chloro-2-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
    • AKOS014229812
    • SCHEMBL270161
    • DB-331149
    • Methyl3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
    • Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
    • 3-chloro-3-(3-trifluoromethyl-phenyl)-2-oxo-propionic acid methyl ester
    • 3-chloro-2-oxo-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester
    • Inchi: 1S/C11H8ClF3O3/c1-18-10(17)9(16)8(12)6-3-2-4-7(5-6)11(13,14)15/h2-5,8H,1H3
    • InChI Key: NQKNKJHAHDPQLC-UHFFFAOYSA-N
    • SMILES: ClC(C(C(=O)OC)=O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 280.0114063Da
  • Monoisotopic Mass: 280.0114063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.4Ų

3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109271-1g
Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
135026-70-9 95%
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Ambeed
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Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
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Crysdot LLC
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